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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone

Cat. No.: B107185 Get Quote

Introduction
4,4'-Dichlorobenzophenone is a diaryl ketone that functions as a Type II photoinitiator.[1] In

the presence of a hydrogen donor, typically a tertiary amine, it can initiate free-radical

polymerization upon exposure to ultraviolet (UV) radiation.[2][3] This makes it a valuable

component in formulations for UV-curable coatings, inks, adhesives, and in the fabrication of

polymer-based materials for research and development. This document provides a detailed

protocol for conducting photopolymerization experiments using 4,4'-Dichlorobenzophenone,

aimed at researchers, scientists, and professionals in drug development.

Mechanism of Photoinitiation
4,4'-Dichlorobenzophenone is classified as a Type II photoinitiator, which requires a co-

initiator to generate the radicals necessary for polymerization. The process is initiated by the

absorption of UV light by the benzophenone derivative, which promotes it to an excited triplet

state. This excited molecule then abstracts a hydrogen atom from a co-initiator, such as a

tertiary amine, generating two radicals: a ketyl radical and an amine-alkyl radical. The amine-

alkyl radical is typically the primary species that initiates the polymerization of monomers like

acrylates.[4]
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Caption: General mechanism of Type II photoinitiation using 4,4'-Dichlorobenzophenone.

Experimental Protocol
This protocol describes a general method for the photopolymerization of an acrylate-based

monomer using 4,4'-Dichlorobenzophenone as a photoinitiator.

Materials:

Photoinitiator: 4,4'-Dichlorobenzophenone (CAS 90-98-2)

Co-initiator: Ethyl-4-(dimethylamino)benzoate (EDB) or Triethylamine (TEA)
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Monomer: Bisphenol A glycerolate dimethacrylate (BisGMA) or Trimethylolpropane triacrylate

(TMPTA)

Solvent (optional): Acetone or other suitable solvent

Amber vials

Micropipettes

Glass slides

Spacers (e.g., 100 µm thickness)

Nitrogen or Argon source (for inert atmosphere)

UV Curing System: A medium-pressure mercury lamp or an LED lamp with an emission

spectrum that overlaps with the absorption spectrum of 4,4'-Dichlorobenzophenone
(approximately 230-260 nm) is recommended.[5]

Equipment:

Analytical balance

Vortex mixer or magnetic stirrer

Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)

unit

Photo-Differential Scanning Calorimeter (Photo-DSC) (optional, for kinetics studies)

Procedure:

Formulation Preparation:

In an amber vial, accurately weigh the components of the photopolymer resin. A typical

formulation might consist of:

4,4'-Dichlorobenzophenone: 1-3 wt%
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Co-initiator (EDB or TEA): 2-4 wt%

Monomer (BisGMA or TMPTA): 93-97 wt%

Mix the components thoroughly using a vortex mixer or magnetic stirrer until the

photoinitiator is completely dissolved. If necessary, gentle heating can be applied.

Sample Preparation:

Place two spacers of a defined thickness on a clean glass slide.

Apply a small amount of the prepared resin formulation between the spacers.

Carefully place a second glass slide on top to form a thin film of the resin. The spacers will

ensure a uniform thickness.

UV Curing:

Place the prepared sample under the UV lamp. Ensure the distance between the lamp

and the sample is consistent for all experiments.

Expose the sample to UV radiation for a predetermined time (e.g., 10, 30, 60, 180, and

300 seconds) to study the curing profile. For experiments sensitive to oxygen inhibition, it

is advisable to perform the curing in an inert atmosphere (e.g., under a nitrogen or argon

blanket).

Characterization - Degree of Conversion (DC%) using FTIR:

The degree of conversion of the methacrylate C=C double bonds into C-C single bonds

can be measured using FTIR-ATR.

Record the FTIR spectrum of the uncured liquid resin. The absorbance peak of the

methacrylate C=C bond is typically observed around 1638 cm⁻¹. An internal standard

peak, such as the aromatic C=C peak at around 1608 cm⁻¹, should be used for

normalization.

After UV curing, record the FTIR spectrum of the polymerized sample.
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The degree of conversion (DC%) can be calculated using the following formula:

DC (%) = [1 - (A_cured / A_uncured)] x 100

Where:

A_cured = Absorbance of the 1638 cm⁻¹ peak in the cured sample / Absorbance of the

1608 cm⁻¹ peak in the cured sample

A_uncured = Absorbance of the 1638 cm⁻¹ peak in the uncured sample / Absorbance of

the 1608 cm⁻¹ peak in the uncured sample

1. Formulation Preparation
(Photoinitiator, Co-initiator, Monomer)

2. Sample Preparation
(Thin film between glass slides)

3. UV Curing
(Controlled exposure time and intensity)

4. Characterization
(e.g., FTIR for Degree of Conversion)

Data Analysis
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Caption: Experimental workflow for photopolymerization.

Data Presentation
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The following table presents example data on the degree of conversion at different irradiation

times for a hypothetical photopolymer resin containing 4,4'-Dichlorobenzophenone. This data

is illustrative and based on typical results observed for similar Type II photoinitiator systems.

Irradiation Time (seconds) Degree of Conversion (%)

10 35.2 ± 2.1

30 55.8 ± 1.9

60 68.4 ± 2.5

180 75.1 ± 1.7

300 78.6 ± 2.0

Safety and Handling
4,4'-Dichlorobenzophenone is a chemical compound and should be handled with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

UV radiation is harmful to the eyes and skin. Always use appropriate shielding and wear UV-

protective eyewear during UV curing procedures.

Acrylate and methacrylate monomers can be sensitizers and irritants. Handle them in a well-

ventilated area or a fume hood.

Troubleshooting
Low Degree of Conversion:

Oxygen Inhibition: Oxygen can quench the excited triplet state of the photoinitiator and

scavenge free radicals. Perform curing under an inert atmosphere.

Insufficient UV Dose: Increase the exposure time or the intensity of the UV lamp.

Wavelength Mismatch: Ensure the emission spectrum of the UV lamp overlaps with the

absorption spectrum of 4,4'-Dichlorobenzophenone.
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Incorrect Formulation: Optimize the concentration of the photoinitiator and co-initiator.

Inconsistent Results:

Ensure all experimental parameters (e.g., sample thickness, distance from the UV lamp,

exposure time) are kept constant.

Ensure the photopolymer resin is homogeneously mixed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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